Cas no 54972-32-6 (2-Propen-1-one, 3-(3-bromophenyl)-1-(4-ethenylphenyl)-)

• Product Name: 2-Propen-1-one, 3-(3-bromophenyl)-1-(4-ethenylphenyl)-
• CAS No: 54972-32-6
• MF: C₁₇H₁₃BrO
• MW: 313.188524007797
• CID: 353181
• PubChem ID: 71364388
• Update Time: 2025-04-19

2-Propen-1-one, 3-(3-bromophenyl)-1-(4-ethenylphenyl)- Chemical and Physical Properties

Names and Identifiers

• 2-Propen-1-one, 3-(3-bromophenyl)-1-(4-ethenylphenyl)-
• 3-(3-bromophenyl)-1-(4-ethenylphenyl)prop-2-en-1-one
• DTXSID80787862
• 54972-32-6

• Inchi： 1S/C17H13BrO/c1-2-13-6-9-15(10-7-13)17(19)11-8-14-4-3-5-16(18)12-14/h2-12H,1H2
• InChI Key： WCUKVTWNKRLPSC-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC(=C1)C=CC(C1C=CC(C=C)=CC=1)=O

Computed Properties

• Exact Mass: 312.01499
• Monoisotopic Mass: 312.01498g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 339
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 4.5
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• PSA: 17.07